2-Fluoro-2-(4-oxocyclohexyl)acetic acid
Description
Scientific Research Applications
Polymerase-Directed Synthesis of Modified Nucleic Acids
2-Fluoro-2-(4-oxocyclohexyl)acetic acid: can be used in the polymerase-directed synthesis of modified nucleic acids. This process involves incorporating 2′-fluoro modified nucleotides into DNA, which enhances the stability of the N-glycosidic linkage, preventing base loss and backbone cleavage during mass spectrometry analysis . This application is crucial for improving the accuracy of DNA sequencing and analysis.
Antibacterial Drug Development
The compound’s structure is beneficial for synthesizing bis-indole alkaloids, which have shown promising antibacterial activities. By mimicking natural product scaffolds and expanding their bioactive chemical space, researchers can develop new antibacterial agents, particularly against resistant strains like methicillin-resistant Staphylococcus aureus .
Antiviral Research
Indole derivatives, which can be synthesized using 2-Fluoro-2-(4-oxocyclohexyl)acetic acid , have been studied for their antiviral properties. These compounds have shown activity against a broad range of RNA and DNA viruses, offering a pathway for the development of new antiviral medications .
Mass Spectrometry Stabilization
In the field of analytical chemistry, particularly mass spectrometry, 2-Fluoro-2-(4-oxocyclohexyl)acetic acid can be used to stabilize DNA fragments. This stabilization is critical for accurate mass range and resolution, which are essential for the analysis of complex biological samples .
Cheminformatics-Directed Synthesis
The compound plays a role in cheminformatics, where it can be used to predict potential biological activities of synthetic molecules. This approach is vital for drug discovery, allowing researchers to identify promising candidates for further development .
Expanding Chemical Space of Natural Products
2-Fluoro-2-(4-oxocyclohexyl)acetic acid: is instrumental in synthetic efforts toward complex natural product scaffolds. It helps in creating diverse molecular libraries that can be used to explore the chemical space of natural products, leading to the discovery of novel bioactive compounds .
properties
IUPAC Name |
2-fluoro-2-(4-oxocyclohexyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11FO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h5,7H,1-4H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPOYVRHXCLMYMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)CCC1C(C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-2-(4-oxocyclohexyl)acetic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide](/img/structure/B2865368.png)
![N-{4-[(4-{[4-(acetylamino)phenyl]sulfonyl}-1,4-diazepan-1-yl)sulfonyl]phenyl}acetamide](/img/structure/B2865369.png)
![N-(3-(1H-imidazol-1-yl)propyl)-N-(6-chlorobenzo[d]thiazol-2-yl)-3-fluorobenzamide hydrochloride](/img/structure/B2865370.png)
![3-fluoro-4-methoxy-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide](/img/structure/B2865380.png)
![2-(2-Amino-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-4-yl)phenol](/img/structure/B2865385.png)
![4-chlorobenzenecarbaldehyde O-{[5-[(4-bromophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl}oxime](/img/structure/B2865386.png)